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cesium salt
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of
cesium permanganate (CsMnQa4), a compound of interest in various scientific and research
applications. This document outlines its molar mass and density, supported by detailed
experimental protocols and logical workflow visualizations to ensure clarity and reproducibility.

Core Physicochemical Data

The fundamental quantitative properties of cesium permanganate are summarized in the table
below for ease of reference and comparison.

Property Value Units
Chemical Formula CsMnOa4

Molar Mass 251.84 g/mol
Density 3.6 g/cm3[1]
Appearance Purple crystals[1]
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Molar Mass Determination

The molar mass of cesium permanganate (CsMnOa) is calculated based on the atomic masses
of its constituent elements: Cesium (Cs), Manganese (Mn), and Oxygen (O).

¢ Atomic Mass of Cesium (Cs): 132.91 g/mol

o Atomic Mass of Manganese (Mn): 54.94 g/mol
o Atomic Mass of Oxygen (O): 16.00 g/mol

The molar mass is calculated as follows:

Molar Mass = (1 x Atomic Mass of Cs) + (1 x Atomic Mass of Mn) + (4 x Atomic Mass of O)
Molar Mass = (1 x 132.91) + (1 x 54.94) + (4 x 16.00) Molar Mass = 132.91 + 54.94 + 64.00
Molar Mass = 251.85 g/mol

This calculated value is consistent with experimentally determined and published values.[2][3]

[4]

Density Determination: Experimental Protocol

The density of a solid, crystalline compound such as cesium permanganate can be accurately
determined using the liquid displacement method. This protocol is based on Archimedes'
principle.

Objective: To determine the density of solid cesium permanganate crystals.

Materials and Equipment:

Analytical balance (accurate to £0.001 g)

Graduated cylinder (10 mL or 25 mL)

Beaker

Deionized water (or another liquid in which CsMnOa4 is insoluble and does not react)
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o Cesium permanganate crystals

e Spatula

e Wash bottle

Methodology:

e Mass Measurement:

1. Carefully weigh a sample of dry cesium permanganate crystals using an analytical
balance.

2. Record the mass as m.

e |nitial Volume Measurement:

1. Add a known volume of deionized water to a graduated cylinder. The volume should be
sufficient to fully submerge the crystals.

2. Record this initial volume as V.x.

» Volume Displacement Measurement:

1. Carefully add the weighed cesium permanganate crystals to the graduated cylinder.
Ensure all crystals are fully submerged and that no air bubbles are trapped.

2. Gently tap the cylinder to dislodge any air bubbles.

3. Record the new volume of the water with the submerged crystals as V..

o Density Calculation:

1. The volume of the cesium permanganate crystals (V) is the difference between the final
and initial volume readings: V = V2 - V1

2. The density (p) of cesium permanganate is then calculated using the formula: p=m/V

Safety Precautions:
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o Wear appropriate personal protective equipment (PPE), including safety goggles and gloves.
» Handle cesium permanganate with care, as it is an oxidizing agent.

» Dispose of all chemical waste in accordance with institutional and regulatory guidelines.

Synthesis of Cesium Permanganate: Experimental
Workflow

The synthesis of cesium permanganate can be achieved through a precipitation reaction
between potassium permanganate (KMnOa) and cesium nitrate (CsNO3). The following
diagram illustrates the logical workflow for this experimental procedure.[1]

Reactant Preparation
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Caption: Workflow for the synthesis of cesium permanganate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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